Cas no 2624108-77-4 ((1R,5S,7r)-7-amino-3-thiabicyclo[3.3.1]nonan-9-one hydrochloride)

• Product Name: (1R,5S,7r)-7-amino-3-thiabicyclo[3.3.1]nonan-9-one hydrochloride
• CAS No: 2624108-77-4
• MF: C₈H₁₄ClNOS
• MW: 207.720860004425
• CID: 5464512
• Update Time: 2025-05-21

(1R,5S,7r)-7-amino-3-thiabicyclo[3.3.1]nonan-9-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4925930166
• (1R,5S,7r)-7-amino-3-thiabicyclo[3.3.1]nonan-9-one hydrochloride

• Inchi： 1S/C8H13NOS.ClH/c9-7-1-5-3-11-4-6(2-7)8(5)10;/h5-7H,1-4,9H2;1H/t5-,6+,7?;
• InChI Key： DEHVHDLSOIPSBB-VPEOJXMDSA-N
• SMILES： Cl.S1C[C@H]2C([C@@H](C1)CC(C2)N)=O

Computed Properties

• Exact Mass: 207.0484629 g/mol
• Monoisotopic Mass: 207.0484629 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.4
• Molecular Weight: 207.72

Additional information on (1R,5S,7r)-7-amino-3-thiabicyclo[3.3.1]nonan-9-one hydrochloride

Introduction to (1R,5S,7r)-7-Amino-3-Thiabicyclo[3.3.1]nonan-9-one Hydrochloride (CAS No. 2624108-77-4)

(1R,5S,7r)-7-Amino-3-thiabicyclo[3.3.1]nonan-9-one hydrochloride (CAS No. 2624108-77-4) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of bicyclic amines and features a thiabicyclo[3.3.1]nonane core, which imparts it with distinct chemical and biological properties.

The hydrochloride salt form of this compound enhances its solubility and stability, making it suitable for various applications in drug discovery and development. The presence of the amino group and the thiabicyclo[3.3.1]nonane scaffold provides a versatile platform for chemical modifications, enabling researchers to explore a wide range of pharmacological activities.

Recent studies have highlighted the potential of (1R,5S,7r)-7-amino-3-thiabicyclo[3.3.1]nonan-9-one hydrochloride in several therapeutic areas. For instance, its ability to modulate specific receptors and enzymes has been investigated in the context of neurological disorders, cancer, and inflammatory diseases. The compound's unique structure allows it to interact with target proteins in a highly specific manner, which is crucial for developing selective and potent therapeutic agents.

In the realm of neurological disorders, (1R,5S,7r)-7-amino-3-thiabicyclo[3.3.1]nonan-9-one hydrochloride has shown promise as a potential lead compound for treating conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated its ability to cross the blood-brain barrier and exert neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

Moreover, research into the anticancer properties of this compound has revealed its potential to inhibit tumor growth and metastasis by targeting specific signaling pathways involved in cell proliferation and apoptosis. Studies have shown that (1R,5S,7r)-7-amino-3-thiabicyclo[3.3.1]nonan-9-one hydrochloride can induce cell cycle arrest and promote apoptosis in various cancer cell lines, making it a valuable candidate for further development as an anticancer agent.

In the context of inflammatory diseases, (1R,5S,7r)-7-amino-3-thiabicyclo[3.3.1]nonan-9-one hydrochloride has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. This property makes it a promising candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The structural complexity of (1R,5S,7r)-7-amino-3-thiabicyclo[3.3.1]nonan-9-one hydrochloride also presents challenges in its synthesis and purification. However, recent advances in synthetic chemistry have led to the development of efficient methods for producing this compound on a larger scale, facilitating its use in preclinical studies and early-stage clinical trials.

One notable synthetic approach involves the use of palladium-catalyzed cross-coupling reactions to construct the thiabicyclo[3.3.1]nonane core efficiently. This method not only improves the yield but also reduces the number of steps required for synthesis, making it more cost-effective and scalable.

Furthermore, computational methods such as molecular docking and molecular dynamics simulations have been employed to predict the binding modes of (1R,5S,7r)-7-amino-3-thiabicyclo[3.3.1]nonan-9-one hydrochloride with its target proteins. These studies provide valuable insights into the molecular mechanisms underlying its biological activities and guide the rational design of more potent analogs.

In conclusion, (1R,5S,7r)-7-amino-3-thiabicyclo[3.3.1]nonan-9-one hydrochloride (CAS No. 2624108-77-4) is a promising compound with diverse therapeutic potential across multiple disease areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.